Cas no 101071-97-0 (8-bromo-3-methyl-7-propylpurine-2,6-dione)

• Product Name: 8-bromo-3-methyl-7-propylpurine-2,6-dione
• CAS No: 101071-97-0
• MF: C₉H₁₁BrN₄O₂
• MW: 287.113240480423
• CID: 1127834
• PubChem ID: 747357
• Update Time: 2025-06-26

8-bromo-3-methyl-7-propylpurine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-bromo-3-methyl-7-propylpurine-2,6-dione
• STK577750
• 1H-Purine-2,6-dione, 8-bromo-3,7-dihydro-3-methyl-7-propyl-
• BAS 00162567
• AC1LF5TB
• AC1Q2XUC
• ACMC-20m44g
• Oprea1_232469
• Oprea1_505521
• CTK0D9795
• STK577750; 1H-Purine-2,6-dione, 8-bromo-3,7-dihydro-3-methyl-7-propyl-; BAS 00162567; AC1LF5TB; AC1Q2XUC; ACMC-20m44g; Oprea1_232469; Oprea1_505521; CTK0D9795;
• 8-BROMO-3-METHYL-7-PROPYL-3,7-DIHYDRO-PURINE-2,6-DIONE
• DTXSID00353649
• AKOS000576800
• 8-bromo-3-methyl-7-propyl-1H-purine-2,6(3H,7H)-dione
• 8-bromo-3-methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione
• SR-01000398321-1
• 101071-97-0
• SR-01000398321
• 8-bromo-6-hydroxy-3-methyl-7-propyl-3,7-dihydro-2H-purin-2-one
• 8-bromo-3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• AKOS005501930
• STK833372
• CCG-103837

• Inchi： 1S/C9H11BrN4O2/c1-3-4-14-5-6(11-8(14)10)13(2)9(16)12-7(5)15/h3-4H2,1-2H3,(H,12,15,16)
• InChI Key： VGFFHBADFGHZQK-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(C(NC(N2C)=O)=O)N1CCC

Computed Properties

• Exact Mass: 286.00663
• Monoisotopic Mass: 286.00654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.23

Additional information on 8-bromo-3-methyl-7-propylpurine-2,6-dione

Professional Introduction to Compound with CAS No. 101071-97-0 and Product Name: 8-bromo-3-methyl-7-propylpurine-2,6-dione

The compound with the CAS number 101071-97-0 and the product name 8-bromo-3-methyl-7-propylpurine-2,6-dione represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This purine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The presence of multiple substituents, including a bromo group, a methyl group, and a propyl group, contributes to its distinct chemical behavior and biological activity.

Recent research in the domain of nucleoside analogs has highlighted the importance of purine derivatives in the development of novel therapeutic agents. The compound 8-bromo-3-methyl-7-propylpurine-2,6-dione has been studied for its potential role in inhibiting various enzymes and pathways associated with diseases such as cancer, inflammation, and viral infections. The bromo substituent at the 8-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry for modifying its pharmacophore to achieve desired biological effects.

In the context of modern drug design, the structural features of 8-bromo-3-methyl-7-propylpurine-2,6-dione make it an attractive candidate for further exploration. The methyl and propyl groups at the 3rd and 7th positions contribute to steric hindrance and electronic modulation, which can influence its binding affinity to target proteins. This compound has been investigated in vitro for its interaction with enzymes such as kinases and polymerases, which are critical in cellular signaling and DNA replication.

One of the most compelling aspects of 8-bromo-3-methyl-7-propylpurine-2,6-dione is its potential as a scaffold for developing next-generation therapeutics. Researchers have leveraged its structural framework to create derivatives with enhanced efficacy and reduced toxicity. For instance, modifications at the 2,6-dione positions have been explored to improve metabolic stability while maintaining biological activity. These efforts align with the broader goal of developing drugs that are both potent and well-tolerated by patients.

The compound's utility extends beyond academic research; it holds promise for industrial applications in pharmaceutical manufacturing. The synthesis of 8-bromo-3-methyl-7-propylpurine-2,6-dione involves well-established organic chemistry techniques, making it feasible for large-scale production. This scalability is crucial for translating laboratory discoveries into marketable products that can address unmet medical needs.

Advances in computational chemistry have further accelerated the study of 8-bromo-3-methyl-7-propylpurine-2,6-dione. Molecular modeling studies have provided insights into its binding interactions with biological targets at an atomic level. These simulations have guided experimental design and helped predict the compound's behavior in vivo. Such interdisciplinary approaches are becoming increasingly integral to drug discovery pipelines.

The bromo group in 8-bromo-3-methyl-7-propylpurine-2,6-dione serves as a versatile handle for further chemical modifications. It can be selectively displaced or retained during synthetic transformations to generate a diverse library of derivatives. This flexibility has enabled researchers to fine-tune the compound's properties for specific therapeutic applications. For example, introducing additional functional groups at positions adjacent to the bromo atom has led to compounds with improved pharmacokinetic profiles.

Preclinical studies have begun to elucidate the safety and efficacy of 8-bromo-3-methyl-7-propylpurine-2,6-dione in animal models. Initial results suggest that it exhibits promising activity against certain disease states without significant adverse effects. These findings are encouraging but require further validation through rigorous clinical trials before human application can be considered.

The development of nucleoside analogs like 8-bromo-3-methyl-7-propylpurine-2,6-dione underscores the ongoing importance of purine chemistry in medicine. The ability to modify these natural scaffolds has led to breakthroughs in treating conditions ranging from cancer to viral infections. As research continues, new derivatives will likely emerge with even greater therapeutic potential.

In conclusion,8-bromo-3-methyl-7-propylpurine-2,6-dione (CAS No. 101071-97) represents a significant contribution to pharmaceutical chemistry. Its unique structure and versatile reactivity make it a valuable tool for drug discovery efforts aimed at addressing critical medical challenges. The compound exemplifies how structural innovation can lead to novel therapeutics that improve patient outcomes worldwide.